Cas no 98203-18-0 (Benzenamine, 2-bromo-3-methyl-4-nitro-)

• Product Name: Benzenamine, 2-bromo-3-methyl-4-nitro-
• CAS No: 98203-18-0
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4373065
• PubChem ID: 13419454
• Update Time: 2025-04-24

Benzenamine, 2-bromo-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-3-methyl-4-nitro-
• 2-Bromo-3-methyl-4-nitro-phenylamine
• 2-bromo-3-methyl-4-nitroaniline
• 98203-18-0

• Inchi： 1S/C7H7BrN2O2/c1-4-6(10(11)12)3-2-5(9)7(4)8/h2-3H,9H2,1H3
• InChI Key： AMZHDCFGOCLCAO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C([N+]([O-])=O)C(C)=C1Br

Computed Properties

• Exact Mass: 229.96909Da
• Monoisotopic Mass: 229.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on Benzenamine, 2-bromo-3-methyl-4-nitro-

Benzenamine, 2-bromo-3-methyl-4-nitro- (CAS No. 98203-18-0): A Comprehensive Overview

Benzenamine, 2-bromo-3-methyl-4-nitro-, identified by its CAS number 98203-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex aromatic structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable building block for researchers exploring novel therapeutic agents and materials.

The molecular structure of Benzenamine, 2-bromo-3-methyl-4-nitro- consists of a benzene ring substituted with a bromine atom at the 2-position, a methyl group at the 3-position, and a nitro group at the 4-position. This arrangement imparts distinct reactivity and functional characteristics, making it an attractive candidate for further chemical manipulation. The presence of these substituents enhances its utility in synthetic chemistry, particularly in the development of heterocyclic compounds and fine chemicals.

In recent years, there has been growing interest in leveraging such intermediates to develop new drugs and agrochemicals. The nitro group, in particular, is known for its ability to participate in various chemical reactions, including reduction to amino groups or conversion to other functional moieties. This versatility has made Benzenamine, 2-bromo-3-methyl-4-nitro- a preferred choice for medicinal chemists aiming to design molecules with specific biological activities.

One of the most compelling applications of this compound is in the synthesis of bioactive molecules targeting neurological disorders. Researchers have utilized derivatives of Benzenamine, 2-bromo-3-methyl-4-nitro- to develop potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The bromine substituent allows for further functionalization via cross-coupling reactions, enabling the construction of complex scaffolds that mimic natural bioactive compounds.

The pharmaceutical industry has also explored the use of Benzenamine, 2-bromo-3-methyl-4-nitro- in the development of novel antibiotics. Its structural features make it a suitable precursor for creating molecules with antimicrobial properties. By incorporating additional functional groups or modifying existing ones, chemists can generate compounds that exhibit enhanced efficacy against resistant bacterial strains.

Moreover, the agrochemical sector has shown interest in this compound due to its potential as a precursor for pesticides and herbicides. The ability to easily modify its structure allows for the creation of molecules that can protect crops from pests while minimizing environmental impact. This aligns with the broader trend toward sustainable agriculture practices.

The synthesis of Benzenamine, 2-bromo-3-methyl-4-nitro- typically involves multi-step organic reactions starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity. These techniques highlight the compound's importance as a synthetic intermediate in modern chemistry.

In academic research, this compound has been used as a model system to study reaction mechanisms and develop new catalytic protocols. Its well-defined structure and reactivity make it an ideal candidate for investigating electronic effects and steric influences on aromatic systems. Such studies contribute valuable insights into molecular design principles that can be applied across various fields of chemistry.

The safety profile of Benzenamine, 2-bromo-3-methyl-4-nitro- is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are advised to use appropriate personal protective equipment (PPE) and work in well-ventilated areas when handling this compound.

The environmental impact of its use is also a consideration in industrial applications. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on toxic reagents. These initiatives reflect the industry's commitment to sustainable chemistry practices.

In conclusion, Benzenamine, 2-bromo-3-methyl-4-nitro-, CAS No. 98203-18-0, is a versatile and highly valuable intermediate in pharmaceutical and chemical research. Its unique structural features enable diverse applications across multiple industries, from drug development to agrochemicals. As research continues to uncover new synthetic possibilities and therapeutic uses, this compound will undoubtedly remain at the forefront of scientific innovation.